Cas no 1430202-70-2 ((2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanonehydrochloride)

• Product Name: (2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanonehydrochloride
• CAS No: 1430202-70-2
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 4599303
• PubChem ID: 124201855
• Update Time: 2025-10-28

(2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanonehydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,6S)-HNK hydrochloride
• (2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxy-cyclohexanone hydrochloride
• (2S,6S)-2-AMINO-2-(2-CHLOROPHENYL)-6-HYDROXYCYCLOHEXAN-1-ONE HCL
• (2S,6S)-Hydroxynorketamine
• (2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone hydrochloride
• 2S,6S-Hydroxynorketamine hydrochloride
• (2S,6S)-Hydroxynorketamine hydrochloride >=98% (HPLC)
• (2S,6S)-Hydroxynorketamine Hydrochloride; Cyclohexanone, 2-amino-2-(2-chlorophenyl)-6-hydroxy-, hydrochloride (1:1), (2S,6S)-; (2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone hydrochloride; (2S-cis)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone hydrochloride; (2S,6S)-2-Amino-2-(2-ch
• SCHEMBL20817043
• 1430202-70-2
• (2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanonehydrochloride
• (2S,6S)-2-amino-2-(2-chlorophenyl)-6-hydroxycyclohexan-1-one;hydrochloride
• AKOS030211016
• (2S,6S)-Hydroxynorketamine Hydrochloride
• PD080013
• (2S,6S)-Hydroxynorketamine hydrochloride, >=98% (HPLC)
• (2S,6S)-2-amino-2-(2-chlorophenyl)-6-hydroxycyclohexan-1-one hydrochloride
• AS-36996

• MDL： MFCD30720898
• Inchi： 1S/C12H14ClNO2.ClH/c13-9-5-2-1-4-8(9)12(14)7-3-6-10(15)11(12)16;/h1-2,4-5,10,15H,3,6-7,14H2;1H/t10-,12-;/m0./s1
• InChI Key： ZQJVHBJDLMIKJK-JGAZGGJJSA-N
• SMILES： C1(=O)[C@@H](O)CCC[C@]1(N)C1=CC=CC=C1Cl.[H]Cl

Computed Properties

• Exact Mass: 275.0479841g/mol
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Optical Activity: [α]/D +95 to +115°, c = 1 in H2O

(2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanonehydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanonehydrochloride

(2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone hydrochloride: A Comprehensive Overview

Introduction to (2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone hydrochloride

The compound (2S,6S)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone hydrochloride (CAS No. 143020-70-2) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its complex stereochemistry, featuring two chiral centers at the 2S and 6S positions. The presence of an amino group, a hydroxyl group, and a chlorophenyl substituent contributes to its unique chemical properties and biological activity.

Structural Analysis and Synthesis

The synthesis of (2S,6S)-configuration compounds often involves intricate multi-step reactions, including asymmetric synthesis techniques to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production of this compound. The chlorophenyl group at the 2-position plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

Biological Activity and Pharmaceutical Applications

Research into (2S,6S)-amino-cyclohexanone derivatives has revealed promising results in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to act as a substrate for specific enzymes makes it a valuable tool in drug discovery programs targeting metabolic disorders.

Recent investigations have also explored the potential of (CAS No. 143020-70-2) as a lead compound for developing treatments against neurodegenerative diseases. The hydroxyl group at the 6-position has been implicated in enhancing the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

Chemical Properties and Stability

The chemical stability of (hydrochloride salt) is influenced by its functional groups. The amino group can act as a nucleophile under certain conditions, while the hydroxyl group contributes to hydrogen bonding interactions. These properties are essential considerations during formulation development and storage conditions.

Modern analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the stereochemistry and purity of this compound. These methods are critical for ensuring compliance with regulatory standards in the pharmaceutical industry.

Conclusion

In summary, (CAS No. 143020-70-7) stands out as a significant molecule in contemporary pharmaceutical research due to its unique structure and versatile biological activities. Continued exploration into its applications will undoubtedly contribute to the development of innovative therapeutic agents addressing unmet medical needs.